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Compound of Interest

Compound Name:
3-Chloro-6-

(methoxymethyl)pyridazine

CAS No.: 1289385-57-4

Cat. No.: B593875

Get Quote

Executive Summary
3-Chloro-6-(methoxymethyl)pyridazine (CAS: 1289385-57-4) is a functionalized heterocyclic

building block characterized by a robust pyridazine core substituted with a reactive chloro-

group and a methoxymethyl (MOM-like) ether side chain.

While the pyridazine ring confers high thermal resistance (stable >200°C), the methoxymethyl

ether linkage introduces specific oxidative and acidic sensitivities. This guide establishes that

the compound is thermally stable under standard processing conditions (up to ~150°C) but

presents a Flash Point of 118°C and a Boiling Point of 271°C, requiring strict inerting protocols

during high-temperature isolation to prevent vapor-phase ignition or ether peroxidation.
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Parameter Detail

IUPAC Name 3-Chloro-6-(methoxymethyl)pyridazine

CAS Number 1289385-57-4

Molecular Formula C₆H₇ClN₂O

Molecular Weight 158.58 g/mol

Structure
Pyridazine ring (1,2-diazine) substituted at C3

(Cl) and C6 (CH₂OCH₃)

Functional Group Stability Analysis
The thermal behavior of this molecule is dictated by the interaction between its three core

components:

The Pyridazine Core (N=N bond):

Stability:[1][2][3] High.[4] Unlike peroxides or azides, the N=N bond in the pyridazine ring

is part of an aromatic system, stabilizing it against homolytic cleavage.

Risk: Ring opening typically requires temperatures >280°C or strong UV irradiation.

The Chloride Substituent (C-Cl):

Stability:[1][2][3] High thermal stability.[2][5][6]

Reactivity: Susceptible to Nucleophilic Aromatic Substitution (SNAr). If heated with strong

nucleophiles (amines, alkoxides) without temperature control, exotherms can occur.

The Methoxymethyl Ether (-CH₂-O-CH₃):

Stability:[1][2][3] Moderate.[7] This is the "weak link" regarding process safety.

Risk: Ethers are prone to auto-oxidation to form peroxides upon prolonged exposure to air,

especially under light. Thermal stressing of a peroxidized sample can lead to explosive

decomposition.
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Thermal Hazard Assessment
Physical Thermal Properties[12][13]

Boiling Point: 271°C (at 760 mmHg)[8]

Flash Point: 118°C[8]

Density: 1.248 g/cm³[8]

Decomposition Thermodynamics
The wide gap between the Flash Point (118°C) and Boiling Point (271°C) suggests a stable

liquid range, but it also indicates that distillation at atmospheric pressure is hazardous.

Decomposition Onset (Theoretical): Likely >250°C.

Hazard Zone: The compound's flash point is relatively low compared to its boiling point.

Heating open vessels above 110°C creates a flammable vapor-air mixture.

Decomposition Pathways
At extreme temperatures (>270°C) or in the presence of strong acids, the methoxymethyl group

can cleave, releasing formaldehyde and methanol equivalents, followed by ring degradation.

Oxidative Hazard (Air Exposure)
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Figure 1: Thermal and oxidative decomposition pathways. Note the peroxide risk typical of

benzylic-like ethers.
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Experimental Protocols for Stability Testing
To validate the safety of this compound for a specific process (e.g., scale-up >100g), you must

perform the following thermal screening.

Differential Scanning Calorimetry (DSC)
Objective: Determine the onset temperature of exothermic decomposition (

).

Sample Preparation: Load 2–5 mg of 3-Chloro-6-(methoxymethyl)pyridazine into a gold-

plated high-pressure crucible (to prevent evaporation masking decomposition).

Standard: Indium (for calibration).

Method:

Equilibrate at 25°C.

Ramp 5°C/min to 350°C.

Atmosphere: Nitrogen (50 mL/min).

Acceptance Criteria:

No exotherms > 50 J/g below

.

If an exotherm is detected, calculate

(temperature where time to maximum rate is 24 hours) using iso-conversional kinetics.

Isothermal Stress Testing (Accelerated Aging)
Objective: Verify stability of the ether linkage over time.

Setup: Place 500 mg samples in sealed HPLC vials.
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Conditions: Hold at 80°C, 100°C, and 120°C for 24 hours.

Analysis: Analyze by HPLC-UV (254 nm).

Pass Criteria: Purity decrease < 0.5%.

Fail Indicator: Appearance of 3-chloro-6-hydroxymethylpyridazine (hydrolysis product) or

3-chloropyridazine.

Process Safety in Scale-Up
Handling the Flash Point (118°C)
Because the flash point is accessible during standard reaction heating (e.g., refluxing in

toluene or DMF), strict inerting is required.

Nitrogen Pad: Maintain < 5% Oxygen concentration in the headspace.

Static Discharge: Ground all equipment. The ether functionality increases the resistivity of

non-polar solutions, raising static accumulation risk.

Distillation Hazards
Purification often involves distillation due to the high boiling point (271°C).

Do NOT distill at atmospheric pressure. The temperature required (271°C) approaches the

theoretical ring-degradation threshold.

Protocol: Use high vacuum (< 5 mmHg). This reduces the boiling point to a safer range

(likely 120–140°C), keeping the material well below its thermal decomposition onset.
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Figure 2: Process safety decision logic for handling 3-Chloro-6-(methoxymethyl)pyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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